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Compound of Interest

Compound Name: 5-Bromo-5-Nitro-1,3-Dioxane

Cat. No.: B1667936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Bronidox (5-bromo-5-nitro-1,3-
dioxane), a potent biocide with broad applications in research and development. It covers its

core chemical properties, mechanism of action, antimicrobial efficacy, and detailed protocols for

its use as a preservative and in experimental assays.

Core Concepts: Chemical and Physical Properties
Bronidox is a white crystalline powder with a molecular formula of C₄H₆BrNO₄ and a molecular

weight of approximately 212.00 g/mol .[1][2] Its stability is pH and temperature-dependent; it is

stable at temperatures below 40°C and in a pH range of 5 to 8.[3] It is sensitive to light and can

be unstable in alkaline environments.

Table 1: Chemical and Physical Properties of Bronidox
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Property Value References

Chemical Name 5-bromo-5-nitro-1,3-dioxane [1][4]

Synonym Bronidox [1][4]

CAS Number 30007-47-7 [2][4]

Molecular Formula C₄H₆BrNO₄ [1][4]

Molecular Weight 212.00 g/mol [1][2]

Appearance White crystalline powder [5]

Melting Point 58.5-62 °C [5]

Storage Temperature Room temperature [4][6]

Stability ≥ 4 years at room temperature [4][6]

Table 2: Solubility of Bronidox

Solvent Solubility References

Water

Sparingly soluble (~0.2 mg/mL

in a 1:4 DMSO:PBS solution,

pH 7.2)

[4][6]

Ethanol ~25 mg/mL [4][6]

DMSO ~30 mg/mL [4][6]

Dimethylformamide (DMF) ~30 mg/mL [4][6]

Mechanism of Action: Thiol Oxidation
The primary biocidal activity of Bronidox stems from its ability to oxidize essential protein thiols.

[1][4][6][7][8] This mechanism is similar to that of the related compound bronopol. The oxidation

of sulfhydryl groups (-SH) on cysteine residues within microbial enzymes leads to the formation

of disulfide bonds, causing conformational changes and subsequent inhibition of enzyme
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activity.[1][4][6][7][8] This disruption of critical enzymatic processes ultimately inhibits microbial

growth.[1][4][6][7][8]
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Mechanism of Bronidox Action.

Antimicrobial Efficacy
Bronidox exhibits broad-spectrum antimicrobial activity against Gram-positive and Gram-

negative bacteria, as well as yeasts and fungi.[1][3][4][6][7][8] Its efficacy has been

demonstrated in various research applications, including its use as a preservative for biological

reagents and in in-vitro diagnostic kits.[3]

Minimum Inhibitory Concentration (MIC)
Detailed Minimum Inhibitory Concentration (MIC) data for Bronidox against a wide range of

microorganisms were determined in a study by Ghannoum et al. (1986). Researchers are

directed to this primary literature for specific MIC values.

Reference for MIC Data: Ghannoum, M., Thomson, M., Bowman, W., & Al-Khalil, S. (1986).

Mode of action of the antimicrobial compound 5-bromo-5-nitro-1,3-dioxane (bronidox). Folia

Microbiologica, 31(1), 19–31.[1][4][6]

Antibiofilm Efficacy
Bronidox has also been shown to be effective against bacterial biofilms.
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Table 3: Antibiofilm Efficacy of Bronidox

Organism Assay Concentration Efficacy Reference

Pseudomonas

aeruginosa

Biofilm

Eradication
128 mg/L

Minimum Biofilm

Eradication

Concentration

(MBEC)

Staphylococcus

aureus

Biofilm

Eradication
128 mg/L

Minimum Biofilm

Eradication

Concentration

(MBEC)

Experimental Protocols
Preparation of Bronidox Stock Solution
Due to its limited solubility in aqueous solutions, a stock solution of Bronidox is typically

prepared in an organic solvent.[4][6]

Materials:

Bronidox powder (≥98% purity)[1][4][6]

Dimethyl sulfoxide (DMSO) or Ethanol[4][6]

Sterile, amber microcentrifuge tubes or glass vials

Vortex mixer

Calibrated pipettes

Procedure:

Weigh the desired amount of Bronidox powder in a sterile, chemical-resistant container.

Add the appropriate volume of DMSO or ethanol to achieve the desired stock concentration

(e.g., 30 mg/mL in DMSO).[4][6]
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Vortex the solution until the Bronidox is completely dissolved.

Aliquot the stock solution into sterile, amber microcentrifuge tubes to protect it from light.

Store the stock solution at room temperature for long-term stability (≥ 4 years).[4][6] Aqueous

solutions are not recommended for storage for more than one day.[6]
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Bronidox Stock Solution Preparation.
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Use as a Preservative for Biological Reagents
Bronidox is an effective alternative to sodium azide for the preservation of antibodies and other

biological reagents.[3][5][9]

Recommended Concentration: 0.1% to 0.5%[5][9]

Procedure:

Prepare a stock solution of Bronidox as described in section 4.1.

Add the Bronidox stock solution to the biological reagent to achieve the desired final

concentration. For example, to make a 0.1% solution, add 10 µL of a 100 mg/mL Bronidox

stock solution to 990 µL of the reagent.

Gently mix the solution to ensure uniform distribution of the preservative.

Store the preserved reagent according to its specific storage requirements.

Minimum Inhibitory Concentration (MIC) Assay
This protocol outlines a general method for determining the MIC of Bronidox against a specific

microorganism using a broth microdilution method.

Materials:

Bronidox stock solution

Sterile 96-well microtiter plates

Appropriate sterile microbial growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-

1640 for fungi)

Microbial culture in the logarithmic growth phase, adjusted to a standardized inoculum

density (e.g., 5 x 10⁵ CFU/mL)

Sterile diluent (e.g., growth medium)

Incubator
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Microplate reader (optional, for quantitative analysis)

Procedure:

Dispense 50 µL of sterile growth medium into all wells of a 96-well plate.

Add 50 µL of the Bronidox stock solution (at twice the highest desired final concentration) to

the first well of each row to be tested.

Perform a serial two-fold dilution by transferring 50 µL from the first well to the second,

mixing, and repeating across the plate to the tenth well. Discard the final 50 µL from the tenth

well.

The eleventh well in each row will serve as a positive control (no Bronidox), and the twelfth

well will be a negative control (no microorganisms).

Add 50 µL of the standardized microbial inoculum to wells 1 through 11. Do not inoculate the

negative control wells.

Incubate the plate at the optimal temperature and duration for the specific microorganism

(e.g., 37°C for 18-24 hours for most bacteria).

Determine the MIC by visual inspection for the lowest concentration of Bronidox that inhibits

visible microbial growth. This can be confirmed by measuring the optical density (OD) with a

microplate reader.

Cytotoxicity Considerations
While an effective biocide, it is important to consider the potential cytotoxicity of Bronidox,

especially in applications involving cell culture. It is not generally recommended for use in

preparations intended for in vivo or tissue culture work.[5] Researchers should perform

cytotoxicity assays to determine the appropriate working concentrations for their specific cell

lines and experimental conditions.

Table 4: Toxicological Data for Bronidox
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Test Species Route Value Reference

LD₅₀ Mouse Oral 590 mg/kg [5]

LD₅₀ Rat Oral 455 mg/kg [5]

LD₅₀ Rat Intraperitoneal 31 mg/kg [5]

Conclusion
Bronidox is a versatile and effective biocide for a range of research applications, particularly as

a preservative for biological reagents. Its broad-spectrum antimicrobial activity, well-defined

mechanism of action, and stability make it a valuable tool for researchers. However, careful

consideration of its solubility and potential cytotoxicity is necessary for its optimal and safe use

in the laboratory. This guide provides the foundational technical information and protocols to

enable researchers to effectively integrate Bronidox into their workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Bronidox as a Biocide in Research Applications: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667936#bronidox-as-a-biocide-in-research-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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